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Compound of Interest

Compound Name: PROTAC EGFR degrader 9

Cat. No.: B15613968 Get Quote

This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with PROTAC EGFR degrader 9 (also

known as Compound C6). The following procedures are designed to ensure the safe and

effective use of this compound in a laboratory setting.

Compound Identification and Properties
PROTAC EGFR degrader 9 is a potent, orally active, CRBN-based Proteolysis Targeting

Chimera (PROTAC) designed to induce the degradation of the Epidermal Growth Factor

Receptor (EGFR), particularly various mutant forms, while sparing the wild-type version.[1]

Parameter Value Reference

CAS Number 2992670-33-2 [2][3]

Molecular Formula C45H48F3N9O6S [2]

Molecular Weight 899.98 g/mol [2]
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Biological Activity Value Reference

DC50 (EGFR

L858R/T790M/C797S)
10.2 nM [1][2]

DC50 (EGFR

Del19/T790M/C797S)
36.5 nM [1][2]

DC50 (EGFR L858R/T790M) 88.5 nM [1][2]

DC50 (EGFR Del19) 75.4 nM [1][2]

DC50 (EGFR WT) >300 nM [1][2]

IC50 (PC-9-TMb cells) 43.5 nM [1][2]

IC50 (H1975 cells) 46.2 nM [1][2]

IC50 (PC-9 cells) 17.5 nM [1][2]

IC50 (A549 cells) 97.5 nM [1][2]

Personal Protective Equipment (PPE) and Handling
While a specific Safety Data Sheet (SDS) for PROTAC EGFR degrader 9 is not publicly

available, the following PPE recommendations are based on general best practices for

handling potent, research-grade chemical compounds and similar PROTAC molecules.[4] A

thorough risk assessment should be conducted for all specific laboratory procedures.[5][6]

Recommended PPE
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PPE Category
Specific
Recommendations

Rationale

Eye/Face Protection
Chemical safety goggles or a

face shield.[4]

Protects eyes from splashes of

chemicals or aerosols.[5]

Hand Protection

Chemically resistant gloves

(e.g., disposable nitrile gloves).

[4] For extended contact,

consider double-gloving or

using thicker, reusable gloves.

[6]

Provides a barrier against skin

contact. Nitrile is a common

choice for incidental exposure.

[6]

Body Protection
A laboratory coat must be

worn.[4]

Protects skin and personal

clothing from contamination.[5]

Respiratory Protection

Use in a well-ventilated area. A

certified chemical fume hood is

required for handling the solid

compound and preparing stock

solutions.[4]

Minimizes the risk of inhaling

fine powder or aerosols.

Operational Plan: Handling and Storage
Proper handling and storage are crucial for maintaining the integrity of PROTAC EGFR
degrader 9 and ensuring laboratory safety.

Receiving and Storage:

Powder: Store at -20°C for up to 3 years.[2]

In Solvent: Store at -80°C for up to 6 months or at -20°C for up to 1 month.[2][7]

Always check the supplier's instructions for the most accurate storage information.

Preparation of Solutions:

Handle the solid compound exclusively within a chemical fume hood to prevent inhalation of

the powder.[4]
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PROTAC EGFR degrader 9 is soluble in DMSO up to 100 mg/mL (111.11 mM), though this

may require sonication.[2]

When preparing stock solutions, add the solvent to the vial containing the compound slowly

to avoid splashing.

Ensure the vial is tightly capped and vortexed or sonicated until the solid is completely

dissolved.

General Handling:

Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in areas where the compound is handled.

Wash hands thoroughly after handling.

Keep the container tightly closed when not in use.

Disposal Plan
The disposal of PROTAC EGFR degrader 9 and associated waste must be conducted in a

manner that ensures safety and environmental protection. Do not dispose of this chemical

down the drain or in the general trash.[8]

Waste Segregation and Collection:

Solid Waste: Collect any unused or waste powder in a clearly labeled, sealed container

designated for hazardous chemical waste.[8]

Liquid Waste: Solutions containing PROTAC EGFR degrader 9 should be collected in a

separate, labeled, and sealed waste container. Do not mix with other incompatible waste

streams.[8]

Contaminated Materials: All materials that have come into contact with the compound, such

as pipette tips, tubes, gloves, and paper towels, are considered contaminated and must be

disposed of as hazardous chemical waste.[8]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b15613968?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-161536/PROTAC-EGFR-degrader-9-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b15613968?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Safety_and_Disposal_Procedures_for_PROTAC_IRAK4_Degrader_4.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Disposal_Procedures_for_PROTAC_IRAK4_Degrader_4.pdf
https://www.benchchem.com/product/b15613968?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Safety_and_Disposal_Procedures_for_PROTAC_IRAK4_Degrader_4.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Disposal_Procedures_for_PROTAC_IRAK4_Degrader_4.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613968?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Final Disposal:

All waste containing PROTAC EGFR degrader 9 must be disposed of through an approved

hazardous waste management company.[8]

Follow all local, state, and federal regulations for hazardous waste disposal.
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PROTAC Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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